Cas no 135707-05-0 (Copper(l) (hexafluoroacetylacetonato)trimethylphosphine)

• Product Name: Copper(l) (hexafluoroacetylacetonato)trimethylphosphine
• CAS No: 135707-05-0
• MF: C₈H₁₁CuF₆O₂P
• MW: 347.681926012039
• CID: 91740
• PubChem ID: 118855789
• Update Time: 2025-05-20

Copper(l) (hexafluoroacetylacetonato)trimethylphosphine Chemical and Physical Properties

Names and Identifiers

• Copper(l) (hexafluoroacetylacetonato)trimethylphosphine
• (hexafluoroacetylacetonate)(trimethylphosphine)copper(I)
• Trimethylphosphine(hexafluoro-2,4-pentanedionate)copper
• Trimethylphosphine(hexafluoro-2,4-pentanedionate)copper(I)
• Trimethylphosphine(hexafluoro-2,4-pentanedionato)copper(I)
• TRIMETHYLPHOSPHINE(HEXAFLUOROACETYLACETONATO)COPPER (I)
• Trimethylphosphine(hexafluoroacetylacetonato)copper(I),min.
• 135707-05-0
• MFCD00145461
• TRIMETHYLPHOSPHINE(HEXAFLUORO-2,4-PENTANEDIONATE)COPPER (I)
• Copper;(Z)-1,1,1,5,5,5-hexafluoro-3-hydroxypent-3-en-2-one;trimethylphosphane

• MDL： MFCD00145461
• Inchi： 1S/C5H2F6O2.C3H9P.Cu/c6-4(7,8)1-2(12)3(13)5(9,10)11;1-4(2)3;/h1,12H;1-3H3;/b2-1-;;
• InChI Key： GVSUUFKMQJJKKJ-UAIGNFCESA-N
• SMILES： [Cu].P(C)(C)C.FC(C(/C(=C/C(F)(F)F)/O)=O)(F)F

Computed Properties

• Exact Mass: 345.96200
• Monoisotopic Mass: 346.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Orange crystal
• Density: g/cm3
• Melting Point: 65°C
• Boiling Point: 33°C 10mm
• Flash Point: 33°C/10mm subl.
• PSA: 39.89000
• LogP: 3.40010
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

Copper(l) (hexafluoroacetylacetonato)trimethylphosphine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• PackingGroup：III

Additional information on Copper(l) (hexafluoroacetylacetonato)trimethylphosphine

Copper(I) (hexafluoroacetylacetonato)trimethylphosphine: A Comprehensive Overview

Copper(I) (hexafluoroacetylacetonato)trimethylphosphine, with the CAS number 135707-05-0, is a specialized organometallic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique coordination sphere involving a copper(I) center, a hexafluoroacetylacetonate ligand, and a trimethylphosphine moiety, exhibits a range of intriguing chemical properties that make it a valuable tool in synthetic chemistry and material science.

The hexafluoroacetylacetonato ligand, known for its strong chelating ability, provides stability to the copper complex while also influencing its reactivity. This ligand system is particularly notable for its ability to facilitate various catalytic transformations, making it a cornerstone in the development of novel synthetic methodologies. The trimethylphosphine component further enhances the compound's versatility by acting as a steric and electronic modifier, which can fine-tune the reactivity of the copper center.

In recent years, the applications of Copper(I) (hexafluoroacetylacetonato)trimethylphosphine have expanded significantly, particularly in the realm of pharmaceutical development. Its role as a catalyst in cross-coupling reactions has been extensively studied, with researchers exploring its potential in the synthesis of biologically active molecules. For instance, this compound has been employed in the preparation of complex heterocyclic structures, which are prevalent in many therapeutic agents. The ability to efficiently construct these intricate molecular frameworks underscores the importance of this catalyst in modern drug discovery.

Moreover, the compound's unique properties have also been leveraged in materials science. Researchers have utilized Copper(I) (hexafluoroacetylacetonato)trimethylphosphine to develop novel materials with enhanced catalytic and electronic properties. These materials have found applications in areas such as organic electronics and nanotechnology, where precise control over molecular architecture is crucial. The compound's ability to stabilize reactive intermediates and facilitate controlled reactions has made it an indispensable tool in these cutting-edge fields.

The synthesis of Copper(I) (hexafluoroacetylacetonato)trimethylphosphine is another area where this compound has demonstrated remarkable utility. The synthetic routes developed for its preparation have provided insights into the coordination chemistry of copper complexes and have inspired new methodologies for the synthesis of other organometallic compounds. These synthetic strategies have not only advanced our understanding of metal-ligand interactions but also opened up new avenues for the development of more efficient catalytic systems.

In academic research, Copper(I) (hexafluoroacetylacetonato)trimethylphosphine has been used to investigate fundamental aspects of copper chemistry. Studies have focused on elucidating the mechanisms of its catalytic activity and understanding how its coordination environment influences its reactivity. These investigations have contributed significantly to our knowledge of transition metal catalysis and have provided valuable insights into the design of more effective catalysts.

The pharmaceutical industry has also embraced Copper(I) (hexafluoroacetylacetonato)trimethylphosphine as a key component in various drug development programs. Its role as a catalyst in the synthesis of active pharmaceutical ingredients (APIs) has been particularly noteworthy. By enabling efficient and scalable reactions, this compound has helped streamline the drug discovery process and has contributed to the development of novel therapeutic agents that target a wide range of diseases.

The environmental impact of using Copper(I) (hexafluoroacetylacetonato)trimethylphosphine has also been a subject of interest. Researchers are actively exploring ways to minimize waste and improve the sustainability of processes that utilize this compound. Efforts are being made to develop greener synthetic routes and to optimize reaction conditions to reduce energy consumption and improve yields. These initiatives align with broader efforts to promote sustainable chemistry and ensure that chemical processes are environmentally responsible.

The future prospects for Copper(I) (hexafluoroacetylacetonato)trimethylphosphine are promising, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of its properties continues to grow, so too will its role in advancing chemical biology and pharmaceutical research. The compound's unique combination of reactivity and stability makes it an invaluable tool for scientists working at the intersection of chemistry, biology, and medicine.